Cas no 196309-76-9 (BAY 11-7085)

BAY 11-7085 is a selective and irreversible inhibitor of IκBα phosphorylation, effectively suppressing NF-κB activation. This small molecule is widely utilized in research to study inflammatory and immune responses, as NF-κB plays a critical role in regulating genes involved in these processes. Its high specificity and potency make it a valuable tool for investigating signaling pathways in cellular and molecular studies. BAY 11-7085 is particularly useful in models of inflammation, apoptosis, and cancer research, where NF-κB inhibition is required. The compound exhibits consistent activity in vitro and in vivo, ensuring reliable experimental outcomes. Its stability and solubility further enhance its utility in biochemical assays.

BAY 11-7085 structure

Product Name:BAY 11-7085

CAS No:196309-76-9

MF:C₁₃H₁₅NO₂S

MW:249.32870221138

MDL:MFCD01862602

CID:153889

PubChem ID:354333080

Update Time:2025-06-08

BAY 11-7085 Chemical and Physical Properties

Names and Identifiers

- (E)-3-((4-(tert-Butyl)phenyl)sulfonyl)acrylonitrile
- BAY 11-7085
- (E)-3-(4-tert-butylphenyl)sulfonylprop-2-enenitrile
- (E)-3-(4-tert-Butylphenylsulfonyl)acrylonitrile
- 2-Propenenitrile,3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-, (2E)-
- BAY-11-7085
- (E)-3-(4-t-Butylphenylsulfonyl)-2-propenenitrile
- BAY 11-7083
- BAY 117083
- (E)-3-(T-BUTYLPHENYLSULFONYL)-2-PROPENENITRILE
- (E)3-[(4-T-BUTYLPHENYL)SULFONYL]-2-PROPENENITRILE
- (2E)-3-[[4-(1,1-DIMETHYLETHYL)PHENYL]SULFONYL]-2-PROPENENITRILE
- BAY 117083 (2E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile
- (2E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile BAY 11-7085
- 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-, (2E)-
- Lopac0_000183
- AOB6820
- QC
- NCGC00025271-04
- (2E)-3-[(4-tert-butylphenyl)sulfonyl]prop-2-enenitrile
- WHA30976
- SCHEMBL157756
- HMS3268A22
- B 5681
- BRD-K48684885-001-01-8
- AKOS016014648
- VHKZGNPOHPFPER-ONNFQVAWSA-N
- NCGC00260868-01
- DS-6861
- AC-33123
- HY-10257
- CU-00000000043-1
- EX-A2030
- 196309-76-9
- LP00183
- CCG-204278
- MFCD01862602
- CHEMBL270299
- B4845
- SW220312-1
- SR-01000075721-1
- SDCCGSBI-0050171.P002
- 3-((4-(1,1-dimethylethyl)phenyl)sulfonyl)-2-propenenitrile
- CS-6316
- NCGC00025271-03
- (E)-3-(4-tert-Butyl-benzenesulfonyl)-acrylonitrile
- SR-01000075721-3
- Bay 11-7085, >=98% (HPLC), solid
- FD5033
- BAY 117085
- NCGC00025271-06
- BAY 11-7085 is known as an NF-kappaB activation and IkappaBalpha phosphorylatiion inhibitor.
- HMS3414M13
- BAY-117085
- Tox21_500183
- SCHEMBL157757
- DTXSID101017376
- HMS3678M13
- (E)-3-(4-tert-butylphenylsulfonyl)-2-propenenitrile
- CHEBI:107653
- (2E)-3-(4-tert-butylbenzene-1-sulfonyl)prop-2-enenitrile
- AC-33124
- NCGC00025271-02
- BCP07274
- s7352
- A813845
- bay11-7085
- CHEBI:176500
- NCGC00025271-05
- J-501930
- NCGC00025271-15
- (E)-3-(4-tert-butylphenyl)sulfonyl-2-propenenitrile
- EU-0100183
- HMS3260F07
- SR-01000075721
- BAY 11-7085; (E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile; BAY 117083
- Bay 11-7085?
- BRD-K48684885-001-04-2
- NCGC00025271-08
- MDL： MFCD01862602
- Inchi： 1S/C13H15NO2S/c1-13(2,3)11-5-7-12(8-6-11)17(15,16)10-4-9-14/h4-8,10H,1-3H3/b10-4+
- InChI Key： VHKZGNPOHPFPER-ONNFQVAWSA-N
- SMILES： S(/C=C/C#N)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 249.08200
Monoisotopic Mass: 249.082
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.3
XLogP3: 2.7

Experimental Properties

Color/Form: White solid
Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 82.0 to 86.0 deg-C
Boiling Point: 407.1°C at 760 mmHg
Flash Point: 200℃
Refractive Index: 1.534
Solubility: Almost insoluble (0.055 g/l) (25 º C),
PSA: 66.31000
LogP: 3.87588
Sensitiveness: Light Sensitive

BAY 11-7085 Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
RTECS：UD1312500
Storage Condition：0-10°C

BAY 11-7085 Customs Data

HS CODE：29309090

BAY 11-7085 Pricemore >>

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